Cas no 74431-38-2 ((2S,3S)-2,3-Diphenylsuccinic Acid)

• Product Name: (2S,3S)-2,3-Diphenylsuccinic Acid
• CAS No: 74431-38-2
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 562771
• PubChem ID: 744445
• Update Time: 2025-11-07

(2S,3S)-2,3-Diphenylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-diphenyl-, (2S,3S)-
• (2S,3S)-2,3-diphenylbutanedioic acid
• (2S,3S)-2,3-Diphenylsuccinic Acid
• (S,S)-2,3-DIPHENYLSUCCINIC ACID
• Butanedioic acid,2,3-diphenyl-,(2S,3S)
• Butanedioicacid,2,3-diphenyl-,[S-(R*,R*)]-(9CI)
• N119
• AG-G-95959
• 21037-34-3
• SCHEMBL7815004
• methyl 3-amino-5-(1-benzyl-3-methyl-1H-pyrazol-4-yl)thiophene-2-carboxylate
• DTXSID70353530
• (R,R)-2,3-DIPHENYLSUCCINIC ACID
• 74431-38-2
• (S,S)-(+)-2,3-DIPHENYLSUCCINIC ACID

• Inchi： 1S/C16H14O4/c17-15(18)13(11-7-3-1-4-8-11)14(16(19)20)12-9-5-2-6-10-12/h1-10,13-14H,(H,17,18)(H,19,20)/t13-,14-/m1/s1
• InChI Key： PVXCQHHWNDJIJP-ZIAGYGMSSA-N
• SMILES： OC([C@H](C1C=CC=CC=1)[C@H](C(=O)O)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 360.2±37.0 °C at 760 mmHg
• Flash Point: 185.8±23.0 °C
• PSA: 74.60000
• LogP: 2.72320
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2S,3S)-2,3-Diphenylsuccinic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (2S,3S)-2,3-Diphenylsuccinic Acid

(2S,3S)-2,3-Diphenylsuccinic Acid: A Comprehensive Overview

(2S,3S)-2,3-Diphenylsuccinic Acid, also known by its CAS number 74431-38-2, is a chiral compound with significant applications in various fields of chemistry and biology. This compound is a derivative of succinic acid, a naturally occurring dicarboxylic acid, with two phenyl groups attached to the second and third carbons in an (S,S) configuration. The presence of these phenyl groups introduces unique electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

The structure of (2S,3S)-2,3-Diphenylsuccinic Acid is characterized by its two aromatic rings attached to a four-carbon chain. This configuration not only imparts stability but also facilitates its use as a chiral building block in organic synthesis. Recent studies have highlighted its role in the development of enantioselective catalysts and its potential in drug discovery. For instance, researchers have explored its ability to induce asymmetry in various chemical reactions, making it a promising candidate for asymmetric synthesis.

In terms of synthesis, (2S,3S)-2,3-Diphenylsuccinic Acid can be prepared through several methods. One common approach involves the coupling of phenyl groups with succinic acid derivatives using coupling agents like EDCI or DCC. Another method employs enzymatic catalysis to achieve high enantiomeric excess. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications.

The applications of (2S,3S)-2,3-Diphenylsuccinic Acid span across multiple disciplines. In the pharmaceutical industry, it serves as a key intermediate in the synthesis of bioactive compounds. Its chiral centers make it particularly useful in creating molecules with specific pharmacological activities. For example, studies have shown that derivatives of this compound exhibit potential anti-inflammatory and antioxidant properties.

In materials science, (2S,3S)-2,3-Diphenylsuccinic Acid has been utilized as a precursor for the synthesis of advanced materials such as polymers and nanoparticles. Its ability to form stable complexes with metal ions has led to its use in creating coordination polymers with tailored properties. Recent research has focused on its role in developing biodegradable materials for biomedical applications.

Recent advancements in computational chemistry have further enhanced our understanding of the properties of (2S,3S)-2,3-Diphenylsuccinic Acid. Molecular modeling studies have provided insights into its electronic structure and reactivity under different conditions. These findings have been instrumental in designing more efficient synthetic pathways and predicting the behavior of its derivatives in various chemical environments.

In conclusion, (2S,3S)-2,3-Diphenylsuccinic Acid (CAS No. 74431-38-2) is a versatile compound with wide-ranging applications across chemistry and biology. Its unique structure and chiral properties make it an invaluable tool in drug discovery, materials science, and organic synthesis. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological frontiers.